Cas no 2227890-27-7 (2-(Tert-butoxy)cyclobutan-1-ol)

• Product Name: 2-(Tert-butoxy)cyclobutan-1-ol
• CAS No: 2227890-27-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 5569536
• PubChem ID: 165592732
• Update Time: 2025-06-08

2-(Tert-butoxy)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1652957
• 2-(tert-butoxy)cyclobutan-1-ol
• 2227890-27-7
• 2-(Tert-butoxy)cyclobutan-1-ol

• Inchi： 1S/C8H16O2/c1-8(2,3)10-7-5-4-6(7)9/h6-7,9H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： DHKDDGKCUFGWSB-RNFRBKRXSA-N
• SMILES： O(C(C)(C)C)[C@@H]1CC[C@H]1O

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(Tert-butoxy)cyclobutan-1-ol

Comprehensive Overview of 2-(Tert-butoxy)cyclobutan-1-ol (CAS No. 2227890-27-7): Properties, Applications, and Industry Insights

2-(Tert-butoxy)cyclobutan-1-ol (CAS No. 2227890-27-7) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research due to its unique structural features. This cyclobutane derivative, characterized by a tert-butoxy group and a hydroxyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular framework combines the stability of a cyclobutane ring with the reactivity of an alcohol moiety, making it valuable for constructing complex molecular architectures.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like 2-(Tert-butoxy)cyclobutan-1-ol. Researchers are exploring its potential in catalyzed reactions and stereoselective transformations, addressing common search queries such as "eco-friendly cyclobutane derivatives" or "efficient alcohol protection strategies." The compound's tert-butoxy group offers steric hindrance, a property frequently investigated in AI-driven molecular design platforms for drug discovery.

From a synthetic perspective, CAS 2227890-27-7 demonstrates remarkable compatibility with cross-coupling reactions and ring-opening polymerizations. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its high purity (>98%), a critical parameter for users searching "HPLC methods for cyclobutanol analysis." The compound's thermal stability (decomposition >150°C) makes it suitable for high-temperature applications, aligning with industrial demands for heat-resistant intermediates.

In pharmaceutical contexts, the cyclobutan-1-ol scaffold of this compound attracts attention for bioisostere development, particularly in modifying protease inhibitors and kinase-targeted therapies. Patent databases reveal growing references to 2227890-27-7 in filings related to antiviral agents and anti-inflammatory compounds, reflecting its relevance in addressing current health challenges. These applications respond to frequent searches like "novel cyclobutane drugs 2024" or "small molecule therapeutics development."

The material safety data for 2-(Tert-butoxy)cyclobutan-1-ol indicates standard handling precautions for organic alcohols, with particular emphasis on moisture-sensitive storage requirements. This information addresses common user concerns about "chemical stability of alkoxy alcohols" and "best practices for oxygen-sensitive compounds." Industrial scale-up considerations include continuous flow chemistry approaches, a hot topic in process chemistry forums and technical publications.

Emerging applications in material science leverage the compound's ability to form hydrogen-bonded networks, with research exploring its incorporation into supramolecular polymers and liquid crystal formulations. These developments connect with trending searches about "smart materials design" and "functional organic building blocks." The tert-butoxy moiety's role in controlled release systems further expands its utility in specialty chemical formulations.

Analytical challenges associated with CAS 2227890-27-7, such as chiral separation of its enantiomers, have spurred method development in chromatographic techniques. This responds to laboratory professionals searching for "HPLC chiral methods for cyclic alcohols" or "cyclobutane derivative characterization." Recent advancements in computational chemistry have enabled more accurate prediction of its conformational dynamics, a subject of numerous academic citations.

Market intelligence indicates steady growth in demand for 2-(Tert-butoxy)cyclobutan-1-ol, particularly from contract research organizations and specialty chemical manufacturers. Supply chain considerations emphasize the importance of GMP-compliant synthesis protocols, addressing quality concerns raised in searches like "pharmaceutical-grade cyclobutanol suppliers." The compound's cost-performance ratio compared to alternative intermediates remains a key discussion point in industry evaluations.

Environmental fate studies of 2227890-27-7 demonstrate favorable biodegradation profiles, making it attractive for applications requiring environmental compatibility. This data responds to increasing regulatory focus and searches for "green chemistry metrics for specialty chemicals." Life cycle assessment approaches are being applied to its production processes, aligning with corporate sustainability initiatives across the chemical sector.

Future research directions for 2-(Tert-butoxy)cyclobutan-1-ol include exploration of its photophysical properties for optoelectronic applications and investigation of its metabolic pathways in biological systems. These potential developments connect with cutting-edge searches about "functional materials discovery" and "ADME studies of cyclic compounds." The compound's versatility ensures its continued relevance across multiple scientific disciplines and industrial applications.